4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine

• IUPAC Name: [5-[(4-benzylpiperidin-1-yl)methyl]-1,2-oxazol-3-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H31N3O2/c1-18-7-13-26(14-8-18)23(27)22-16-21(28-24-22)17-25-11-9-20(10-12-25)15-19-5-3-2-4-6-19/h2-6,16,18,20H,7-15,17H2,1H3
• InChI Key: CFFMBNNNXLYMJV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NOC(=C2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a piperidine derivative and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine is not fully understood. However, it has been shown to have an affinity for various neurotransmitter receptors in the brain, including dopamine and serotonin receptors. It has been suggested that this compound may act as a dopamine agonist, which could explain its potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects
4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine has been shown to have a variety of biochemical and physiological effects. It has been shown to affect neurotransmitter systems in the brain, including the dopamine and serotonin systems. It has also been shown to have an effect on the immune system, specifically on the production of cytokines. Additionally, this compound has been shown to have an effect on the cardiovascular system, specifically on blood pressure.

Advantages and Limitations for Lab Experiments

There are several advantages to using 4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine in lab experiments. This compound has been widely studied and has a well-understood synthesis method. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for studying various systems in the body.
However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to specifically target this compound. Additionally, this compound has not been extensively studied in humans, which limits its potential use in clinical settings.

Future Directions

There are several future directions for the study of 4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine. One potential direction is to further investigate the mechanism of action of this compound, which could lead to the development of more targeted therapies for neurological disorders. Additionally, further studies could be done to investigate the potential use of this compound in the treatment of other conditions, such as autoimmune diseases and cardiovascular diseases. Finally, future studies could investigate the potential use of this compound as a tool for studying various systems in the body, including the immune and cardiovascular systems.

Synthesis Methods

The synthesis method for 4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 4-methyl-1-piperidinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-(5-isoxazolyl)propylamine to form the desired amide intermediate. The final step involves the reduction of the amide intermediate with sodium borohydride in the presence of benzyl chloride to form the final product.

Scientific Research Applications

4-benzyl-1-({3-[(4-methyl-1-piperidinyl)carbonyl]-5-isoxazolyl}methyl)piperidine has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, including the ability to affect neurotransmitter systems in the brain. It has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia.